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Biochemical Profile of Go 6983

Go 6983 is recognized as a potent, broad-spectrum inhibitor of the Protein Kinase C (PKC) family. The table

below summarizes its published half-maximal inhibitory concentration (IC50) values against various PKC

isoforms, demonstrating its potency and selectivity [1] [2] [3].

PKC Isoform IC50 (nM) Notes

PKCα 7 Conventional/Classical PKC (Calcium and DAG-sensitive)

PKCβ 7 Conventional/Classical PKC (Calcium and DAG-sensitive)

PKCγ 6 Conventional/Classical PKC (Calcium and DAG-sensitive)

PKCδ 10 Novel PKC (DAG-sensitive, Calcium-insensitive)

PKCζ 60 Atypical PKC (Insensitive to both DAG and Calcium)

PKCμ 20,000 (20 µM) Also known as PKD; much lower sensitivity to Go 6983 [1].
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Go 6983 is widely used in research to dissect PKC-dependent signaling pathways. Here are methodologies

for two common experimental contexts.

In Vitro Kinase Binding Assay

This protocol is used to determine the IC50 values of Go 6983 and is adapted from the original

characterization study [3].

Reaction Composition: 50 mM Tris-HCl (pH 7.5), 10 mM β-mercaptoethanol, 4 mM MgCl₂, 10 μg
phosphatidylserine (PS), 100 nM TPA (a phorbol ester), 5 μL of a cell extract containing the

recombinant PKC isoform, 10 μg of syntide-2 substrate, and 35 μM ATP containing 1 μCi of [γ-
³²P]ATP.

Inhibitor Addition: Go 6983 is added at various concentrations to create a dose-response curve.
Procedure: Reactions are incubated for 10 minutes at 30°C and terminated by transferring an aliquot

onto phosphocellulose paper.
Measurement: The paper is washed, and radioactivity is measured by liquid scintillation counting to

quantify the level of substrate phosphorylation [3].

Cell-Based Assay: Inhibiting Phorbol Ester-Induced Effects

This protocol outlines the use of Go 6983 in a cell culture model, such as the human prostate cancer

ARCaPE cell line [3].

Cell Preparation: Culture ARCcPE cells in their recommended growth medium.
Stock Solution: Prepare a high-concentration stock solution (e.g., >10 mM) in DMSO.

Pre-treatment & Stimulation: Pre-treat cells with Go 6983 (e.g., at doses of 200 nM and 1000 nM)
before stimulating them with PMA (phorbol 12-myristate-13-acetate), a potent PKC activator.

Incubation & Analysis: After 48 hours of treatment, analyze the cells. In the referenced study, Go
6983 at 200 nM significantly inhibited the PMA-induced upregulation of PKCα, PKCβ, and PKCγ, with

complete inhibition observed at 1000 nM [3].

Go 6983 in Overcoming Chemoresistance

Recent research highlights the therapeutic potential of PKC inhibition in cancer. A 2025 study found that

targeting PKC with the inhibitor enzastaurin can overcome paclitaxel resistance in Triple-Negative Breast
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Cancer (TNBC) [4]. Although this study used a different PKC inhibitor, it provides a highly relevant

mechanistic insight into how PKC inhibition can resensitize cancer cells to chemotherapy. The diagram

below illustrates this signaling pathway and the postulated role of a pan-PKC inhibitor like Go 6983 in this

process.
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Proposed mechanism for overcoming paclitaxel resistance via PKC inhibition, based on research with

enzastaurin [4].
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Beyond Cancer Research: Go 6983 is also a key tool in stem cell biology. It helps maintain the self-

renewal and pluripotency of embryonic stem cells (mESCs) by inhibiting PKCδ, leading to increased
Prdm14 expression and subsequent epigenetic changes like repression of de novo DNA

methyltransferases (Dnmt3a/b) [5].
Utility in Naive Pluripotent Stem Cell Culture: Go 6983 is used at 2 µM in "t2iL+Go" medium to

support the growth and derivation of naive human pluripotent stem cells, optimizing viability and
maintaining an undifferentiated state [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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